![molecular formula C23H17NO3S B4668054 methyl 2-(1-naphthoylamino)-4-phenyl-3-thiophenecarboxylate](/img/structure/B4668054.png)
methyl 2-(1-naphthoylamino)-4-phenyl-3-thiophenecarboxylate
Overview
Description
Methyl 2-(1-naphthoylamino)-4-phenyl-3-thiophenecarboxylate, commonly known as JWH-250, is a synthetic cannabinoid that has gained attention for its potential medicinal properties. It was first synthesized in 1999 by John W. Huffman, a chemist at Clemson University, and has since been studied for its effects on the endocannabinoid system.
Mechanism of Action
JWH-250 acts on the endocannabinoid system by binding to CB1 and CB2 receptors, which are found throughout the body and play a role in regulating various physiological processes. By binding to these receptors, JWH-250 can modulate the release of neurotransmitters and other signaling molecules, leading to a wide range of effects on the body.
Biochemical and Physiological Effects:
JWH-250 has been shown to have a variety of biochemical and physiological effects, including analgesic, anti-inflammatory, and anxiolytic properties. It has also been shown to modulate the release of cytokines and other signaling molecules, suggesting that it may have potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
One advantage of JWH-250 is that it is a potent and selective cannabinoid receptor agonist, making it a useful tool for studying the endocannabinoid system. However, its potential for abuse and lack of clinical data make it a controversial compound, and caution should be exercised when working with it in the lab.
Future Directions
Future research on JWH-250 could focus on its potential as a therapeutic agent for pain, anxiety, and inflammation, as well as its potential as an anti-cancer agent. Further studies on its mechanism of action and effects on the endocannabinoid system could also shed light on its potential therapeutic uses. However, given its potential for abuse, further research should also focus on the development of safer and more selective compounds that target the endocannabinoid system.
Scientific Research Applications
JWH-250 has been studied for its potential medicinal properties, particularly in the treatment of pain, anxiety, and inflammation. It has also been studied for its potential as an anti-cancer agent, as well as its effects on the endocannabinoid system and its potential for abuse.
properties
IUPAC Name |
methyl 2-(naphthalene-1-carbonylamino)-4-phenylthiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17NO3S/c1-27-23(26)20-19(16-8-3-2-4-9-16)14-28-22(20)24-21(25)18-13-7-11-15-10-5-6-12-17(15)18/h2-14H,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYYAJLUOLGZVRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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